4,4/'-dimethoxytrityloxy-S-(2-thio-5-nitropyridyl)-2-mercaptoethane
4,4/'-dimethoxytrityloxy-S-(2-thio-5-nitropyridyl)-2-mercaptoethane
Brand Name:
Vulcanchem
CAS No.:
131384-76-4
VCID:
VC0145013
InChI:
InChI=1S/C28H26N2O5S2/c1-19(37-26-17-23(30(31)32)18-29-27(26)36)35-28(20-7-5-4-6-8-20,21-9-13-24(33-2)14-10-21)22-11-15-25(34-3)16-12-22/h4-19H,1-3H3,(H,29,36)
SMILES:
CC(OC(C1=CC=CC=C1)(C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC)SC4=CC(=CNC4=S)[N+](=O)[O-]
Molecular Formula:
C28H26N2O5S2
Molecular Weight:
534.6 g/mol
4,4/'-dimethoxytrityloxy-S-(2-thio-5-nitropyridyl)-2-mercaptoethane
CAS No.: 131384-76-4
Main Products
VCID: VC0145013
Molecular Formula: C28H26N2O5S2
Molecular Weight: 534.6 g/mol
| CAS No. | 131384-76-4 |
|---|---|
| Product Name | 4,4/'-dimethoxytrityloxy-S-(2-thio-5-nitropyridyl)-2-mercaptoethane |
| Molecular Formula | C28H26N2O5S2 |
| Molecular Weight | 534.6 g/mol |
| IUPAC Name | 3-[1-[bis(4-methoxyphenyl)-phenylmethoxy]ethylsulfanyl]-5-nitro-1H-pyridine-2-thione |
| Standard InChI | InChI=1S/C28H26N2O5S2/c1-19(37-26-17-23(30(31)32)18-29-27(26)36)35-28(20-7-5-4-6-8-20,21-9-13-24(33-2)14-10-21)22-11-15-25(34-3)16-12-22/h4-19H,1-3H3,(H,29,36) |
| Standard InChIKey | UBDZOZXZWHUJBW-UHFFFAOYSA-N |
| Isomeric SMILES | CC(OC(C1=CC=CC=C1)(C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC)SC4=C(N=CC(=C4)[N+](=O)[O-])S |
| SMILES | CC(OC(C1=CC=CC=C1)(C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC)SC4=CC(=CNC4=S)[N+](=O)[O-] |
| Canonical SMILES | CC(OC(C1=CC=CC=C1)(C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC)SC4=CC(=CNC4=S)[N+](=O)[O-] |
| Synonyms | 4,4'-dimethoxytrityloxy-S-(2-thio-5-nitropyridyl)-2-mercaptoethane DTNPME |
| PubChem Compound | 3036033 |
| Last Modified | Nov 11 2021 |
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